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Compound of Interest

Compound Name: 2,4-Dinitrophenetole

Cat. No.: B1218203 Get Quote

An In-depth Technical Guide on the Solubility of 2,4-Dinitrophenol in Various Organic Solvents

Disclaimer: Initial searches for "2,4-dinitrophenetole" did not yield relevant solubility data. The

following guide has been prepared under the assumption that the intended compound of

interest was 2,4-dinitrophenol, for which solubility information is available.

This technical guide is designed for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the solubility of 2,4-dinitrophenol in a

range of organic solvents. The document includes tabulated quantitative data, a detailed

experimental protocol for solubility determination, and a workflow diagram to visually represent

the process.

Data Presentation: Solubility of 2,4-Dinitrophenol
The solubility of 2,4-dinitrophenol in various organic solvents is summarized in the table below.

It is important to note that solubility is dependent on temperature, and the provided data points

are at specific temperatures where available. Generally, 2,4-dinitrophenol exhibits greater

solubility in organic solvents compared to its limited solubility in water.[1]
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Solvent Temperature (°C)
Solubility ( g/100 g
solution)

Ethyl Acetate 15 15.55[2]

Acetone 15 35.90[2]

Chloroform 15 5.39[2]

Pyridine 15 20.08[2]

Carbon Tetrachloride 15 0.423[2]

Toluene 15 6.36[2]

Ethanol Not specified Soluble[2][3]

Ethyl Ether Not specified Soluble[2]

Benzene Not specified Soluble[2][3]

Methanol Not specified Soluble[2]

Dimethyl Sulfoxide (DMSO) Not specified Moderately Soluble[4]

For comparison, the solubility of 2,4-dinitrophenol in water is 0.6 g/100 mL at 18 °C.[3]

Experimental Protocols: Determination of Solubility
A common and reliable method for determining the solubility of a solid compound in an organic

solvent is the isothermal shake-flask method. The following protocol provides a detailed

methodology for this key experiment.

Objective: To determine the equilibrium solubility of 2,4-dinitrophenol in a specific organic

solvent at a constant temperature.

Materials and Equipment:

2,4-Dinitrophenol (high purity)

Organic solvent of interest (analytical grade)
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Analytical balance

Constant temperature orbital shaker or water bath

Calibrated thermometer

Screw-capped vials

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of 2,4-dinitrophenol to a vial containing a known volume or mass of

the organic solvent. The presence of undissolved solid is essential to ensure that the

solution reaches saturation.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a constant temperature orbital shaker or water bath set to the desired

temperature.

Agitate the mixtures for a sufficient duration (typically 24-72 hours) to ensure that

equilibrium between the dissolved and undissolved solute is achieved.

Sample Collection and Filtration:

After equilibration, cease agitation and allow the vials to rest in the constant temperature

bath for at least 2 hours to allow the excess solid to sediment.
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Carefully withdraw a sample of the clear supernatant using a syringe. To prevent

precipitation, the syringe can be pre-warmed to the experimental temperature.

Immediately filter the sample through a syringe filter into a pre-weighed volumetric flask.

This step is crucial to remove any undissolved solid particles.

Gravimetric Analysis and Dilution:

Determine the mass of the collected filtrate.

Dilute the filtrate with a known volume of the same solvent to a concentration that is within

the linear range of the analytical instrument.

Quantitative Analysis:

Analyze the concentration of 2,4-dinitrophenol in the diluted solution using a validated

analytical method, such as HPLC or UV-Vis spectrophotometry. A calibration curve

prepared with standard solutions of 2,4-dinitrophenol in the same solvent is required for

accurate quantification.

Calculation of Solubility:

From the determined concentration of the diluted sample and the dilution factor, calculate

the concentration of 2,4-dinitrophenol in the original saturated solution.

Express the solubility in the desired units, such as grams per 100 g of solvent or moles per

liter.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the experimental workflow for the determination of solubility

using the isothermal shake-flask method.
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Caption: Workflow for the experimental determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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